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Cat. No.: B10830712

Get Quote

Executive Summary

Nonadecanoyl-L-carnitine chloride (C19:0-Carnitine) is a synthetic, long-chain acylcarnitine

ester utilized primarily as an internal standard (IS) in quantitative lipidomics and metabolic
profiling. Unlike physiological acylcarnitines (e.g., Palmitoyl-C16, Stearoyl-C18), the C19:0
isoform contains an odd-numbered carbon chain, rendering it virtually absent in natural
biological matrices. This unique "bio-orthogonal” property makes it an ideal tracer for
normalizing extraction efficiency and ionization variability in Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS) workflows without isotopic overlap interference.

Part 1: Chemical Identity & Physicochemical
Properties[1]
Nomenclature and Classification

e Chemical Name: (R)-3-carboxy-N,N,N-trimethyl-2-(nonadecanoyloxy)propan-1-aminium
chloride[1]
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e Common Synonyms: C19-Carnitine, L-Carnitine nonadecanoyl! ester,
Nonadecanoylcarnitine.[1]

e CAS Number: While specific CAS numbers for the unlabeled chloride salt are not widely
indexed in public chemical registries, the deuterated analog (d3) is frequently referenced
(e.g., CAS 1263077-19-9 for related long-chain variants). Researchers should identify this
compound by its chemical structure and exact mass.

e Chemical Family: Long-chain Acylcarnitine (LCAC).

Physical Specifications

Property Specification

(Salt) /
Molecular Formula

(Cation)
Molecular Weight 478.15 g/mol (Chloride Salt)
Exact Mass (Cation) 442.3896 Da (Monoisotopic)
Appearance White to off-white crystalline solid

Soluble in Methanol, Ethanol, DMSO.[1][2]
Solubility Sparingly soluble in water due to the
hydrophobic C19 tail.

Estimated < 5

- ) ) M (Extrapolated from C16-carnitine CMC ~15
Critical Micelle Concentration (CMC)
M). Note: High concentrations may induce

micellar aggregation, affecting MS ionization.

Part 2: Biological Significance & Applications
The "Odd-Chain" Advantage

In mammalian metabolism, fatty acids are predominantly even-numbered (C16, C18) due to the
sequential addition of two-carbon acetyl-CoA units. Odd-chain fatty acids (C15, C17, C19) are

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Decanoylcarnitine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

rare, typically derived from dairy or specific bacterial metabolism.

e Zero Background: C19-carnitine is not endogenously produced in significant quantities in
human plasma or tissue.

e Matrix Independence: It mimics the physicochemical behavior (retention time, extraction
recovery) of C18-carnitine (Stearoylcarnitine) but remains spectrally distinct.

Role in Fatty Acid Oxidation (FAO)

While used as a standard, C19-carnitine can biologically interact with Carnitine
Palmitoyltransferase 2 (CPT2). It acts as a substrate for CPT2, allowing researchers to probe
enzyme kinetics with a substrate that does not compete with endogenous pools of
Palmitoylcarnitine.

Part 3: Experimental Protocols
Standard Preparation & Handling

Storage: Lyophilized powder is stable at -20°C for >2 years. Solutions in methanol are stable
for 6 months at -80°C. Safety: Long-chain acylcarnitines are amphiphilic detergents. Avoid
inhalation; use PPE.

Protocol: Preparation of Internal Standard Working Solution (ISWS)

e Stock Solution: Dissolve 1 mg C19-carnitine chloride in 1 mL 100% Methanol (Concentration:
~2 mM). Vortex for 30s.

e Working Solution: Dilute Stock 1:2000 in Methanol to achieve ~1

M.

e Usage: Add 10

L of ISWS to every 100

L of biological sample (plasma/tissue homogenate) before protein precipitation.

LC-MS/MS Methodology
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Platform: UHPLC coupled to Triple Quadrupole (QqQ) MS. lonization: Electrospray lonization
(ESI), Positive Mode.[3]

Mass Transitions (MRM): The quaternary ammonium group provides a permanent positive
charge.

e Precursor lon (Q1):m/z442.4
e Product lon (Q3):m/z85.0 (Characteristic fragment:

derived from the carnitine backbone).

o Collision Energy (CE): ~25-30 eV (Optimized for the 85 fragment).

Chromatography (HILIC or C18):

Column: C18 Reverse Phase (e.g., BEH C18, 2.1 x 50 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile/Isopropanol (1:1) + 0.1% Formic Acid.

Gradient: High organic start (for HILIC) or High aqueous start (for C18). C19 elutes late in
RP-C18 due to high hydrophobicity.

Part 4: Visualization & Logic
Structural Fragmentation Logic

The following diagram illustrates the chemical structure of Nonadecanoyl-L-carnitine and its
specific fragmentation pathway in Mass Spectrometry.

Product lon
(Carnitine Backbone)
m/z = 85.0

Primary Transition

Nonadecanoyl-L-carnitine
(Precursor lon)
[M]+ = 442.4 m/z

Neutral Loss 1
(Nonadecanoic Acid)
C19H3802 !
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Click to download full resolution via product page

Figure 1: MS/MS fragmentation pathway. The precursor ion (m/z 442.4) loses the fatty acid tail
to generate the characteristic carnitine fragment (m/z 85.0).

Analytical Workflow

This workflow defines the integration of C19-Carnitine as a self-validating Internal Standard.
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Figure 2: Analytical workflow ensuring data integrity via Internal Standard normalization.

Part 5: Synthesis & Purity Analysis

For researchers requiring custom synthesis (if commercial stock is unavailable):

Reagents: Nonadecanoic acid (C19:0), Thionyl Chloride (

), L-Carnitine Inner Salt.

Activation: Convert Nonadecanoic acid to Nonadecanoyl Chloride using

(Reflux, 2h).

Esterification: React Acid Chloride with L-Carnitine in Trifluoroacetic acid (TFA) or glacial
acetic acid at 60°C.

Purification: Recrystallization from Acetone/Ether.
Validation:
o 1H-NMR: Confirm trimethyl signal (~3.2 ppm) and long alkyl chain protons.

o HRMS: Confirm mass 442.3896.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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